Cas no 1402227-48-8 (5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1402227-48-8
• MF: C₁₇H₂₁BO₃S
• MW: 316.22
• CID: 5143254
• PubChem ID: 66520069
• Update Time: 2025-08-05

5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-[5-(4-methoxyphenyl)-2-thienyl]-4,4,5,5-tetramethyl-
• 2-(5-(4-Methoxyphenyl)thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015941870
• 1402227-48-8

• Inchi： 1S/C17H21BO3S/c1-16(2)17(3,4)21-18(20-16)15-11-10-14(22-15)12-6-8-13(19-5)9-7-12/h6-11H,1-5H3
• InChI Key： BIIDPYMJUAYZDI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=C(OC)C=C2)=CC=1

Computed Properties

• Exact Mass: 316.1304459g/mol
• Monoisotopic Mass: 316.1304459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester

5-(4-Methoxyphenyl)thiophene-2-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester, identified by the CAS number 1402227-48-8, is a significant molecule in the field of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and its role in various chemical reactions, particularly in the context of cross-coupling reactions. Recent advancements in its synthesis and applications have further highlighted its potential in drug discovery and material engineering.

The molecular structure of 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester consists of a thiophene ring substituted with a methoxyphenyl group at the 5-position and a boronic acid pinacol ester group at the 2-position. This arrangement imparts the molecule with both electronic and steric properties that make it versatile for use in various chemical transformations. The thiophene ring, being an aromatic heterocycle, contributes to the molecule's stability and reactivity, while the boronic acid group facilitates its participation in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis.

Recent studies have explored the use of 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester in constructing complex molecular architectures. For instance, researchers have employed this compound as a key intermediate in the synthesis of biologically active molecules, leveraging its ability to undergo efficient cross-coupling reactions under mild conditions. These findings underscore its importance in drug discovery efforts, where the construction of bioactive compounds with high precision is paramount.

In addition to its role in organic synthesis, this compound has also found applications in materials science. The incorporation of thiophene derivatives into conjugated systems has been shown to enhance the electronic properties of materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxyphenyl substituent further modulates the optical and electronic characteristics of the molecule, offering additional flexibility in material design.

The synthesis of 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester typically involves a multi-step process that begins with the preparation of the thiophene derivative followed by functionalization with the boronic acid group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for both academic research and industrial applications.

In conclusion, 5-(4-Methoxyphenyl)thiophene-2-boronic acid pinacol ester, with its unique structural features and versatile reactivity, continues to be a valuable tool in organic chemistry and materials science. Its role in cross-coupling reactions, drug discovery, and material engineering positions it as a key compound for future research and development.